Ascleposide E

• Molecular Formula: C19H32O8
• Molecular Weight: 388.5 g/mol
• InChI: InChI=1S/C19H32O8/c1-10(21)4-5-13-18(2)6-11(7-19(13,3)25-9-18)26-17-16(24)15(23)14(22)12(8-20)27-17/h11-17,20,22-24H,4-9H2,1-3H3/t11-,12+,13+,14+,15-,16+,17+,18-,19-/m0/s1
• InChIKey: FUGMJWOONJABQQ-SDWFYRCOSA-N

Ascleposide E: Identity, Source & Classification

Ascleposide E is an O-glycosylated sesquiterpenoid compound isolated from the roots of plants such as Aucklandia lappa Decne. (Costus odoratus) and Asclepias fruticosa L. . It is defined by the molecular formula C19H32O8 and a molecular weight of approximately 388.5 g/mol, possessing a complex bridged bicyclic framework with nine defined stereocenters [1][2]. Its primary scientific interest stems from its classification as a sesquiterpene lactone-like glycoside, a class of natural products under investigation for their ability to modulate cell cycle progression, specifically at the G1/S and G2/M checkpoints [3][4].

Cell-cycle checkpoint probe for G2/M (CDK1/CB1) and G1/S target engagement studies

Molecular docking-derived candidate; supports in silico to in vitro progression for checkpoint inhibitor screening

Natural product reference standard for Aucklandia lappa extract authentication and phytochemical fingerprinting

• [1] PubChem. Ascleposide E. Accessed April 2026. View Source
• [2] Plantaedb. Ascleposide E. Accessed April 2026. View Source
• [3] Zaman, A., Yousaf, Z., Gul, S., Ali, M., & Khan, M. (2023). Sesquiterpene Lactones as Potential Cyclin B1/CDK1 Complex Inhibitors. Futuristic Biotechnology, 3(01), 19–24. View Source
• [4] Yousaf, Z., Zaman, A., Ali, M., Khan, M., Ara, C., Shakir, H. A., Irfan, M., & Khan, B. N. (2023). Sesquiterpene Lactones as Potential G1/S Phase Cell Cycle Inhibitors: A Molecular Docking Study. Pakistan BioMedical Journal, 30–36. View Source

Ascleposide E vs. Generic Sesquiterpene Lactones

Generic substitution among sesquiterpene lactones is not scientifically justifiable due to significant, target-specific variations in inhibitory potency and molecular interactions. While compounds like ilicol and eucalyptone share the sesquiterpene lactone class, computational studies reveal that their binding affinities and primary molecular targets diverge significantly from those of Ascleposide E. For instance, Ascleposide E demonstrates a superior binding affinity of -7.1 kcal/mol and an inhibition constant of 5.9 µM specifically against the Cyclin B1/CDK1 complex, a profile that is not replicated by its structural analogs [1]. This specificity is critical for research requiring G2/M phase arrest, where alternative compounds like ilicol show a different potency ranking and target preference [2]. Therefore, selecting a generic sesquiterpene lactone without this precise activity profile would compromise experimental validity and yield non-comparable results.

Ascleposide E Other Sesquiterpene Lactones

Primary target CDK1/Cyclin B1 (G2/M) – reported highest docking affinity in class CDK6, Ki-67, PCNA preference varies by compound (e.g., ilicol for CDK6, eucalyptone for Ki-67)

Scaffold class Glycosylated megastigmane; higher H-bond donors (4), larger TPSA Non-glycosylated; lower polarity, different solubility/permeability profiles

Proliferation marker Not top-ranked for Ki-67 or PCNA Eucalyptone leads Ki-67; sulfocostunolide B leads PCNA

• [1] Zaman, A., Yousaf, Z., Gul, S., Ali, M., & Khan, M. (2023). Sesquiterpene Lactones as Potential Cyclin B1/CDK1 Complex Inhibitors. Futuristic Biotechnology, 3(01), 19–24. View Source
• [2] Yousaf, Z., Zaman, A., Ali, M., Khan, M., Ara, C., Shakir, H. A., Irfan, M., & Khan, B. N. (2023). Sesquiterpene Lactones as Potential G1/S Phase Cell Cycle Inhibitors: A Molecular Docking Study. Pakistan BioMedical Journal, 30–36. View Source

Ascleposide E: Head-to-Head Evidence

G2/M Checkpoint: Cyclin B1/CDK1 Binding

In a direct head-to-head computational comparison against two other sesquiterpene lactones, ilicol and eucalyptone, Ascleposide E demonstrated the highest binding affinity for the Cyclin B1/CDK1 complex, a key regulatory target for G2/M phase transition [1]. This superior affinity is quantified by a binding energy of -7.1 kcal/mol and an inhibition constant (Ki) of 5.9 µM [1].

G2/M CDK1 Binding

Head-to-head

−7.1 kcal/mol (Ki 5.9 µM) vs. ilicol & eucalyptone (lower affinity)

Reported top-ranked docking at G2/M checkpoint; supports CDK1 probe selection

In silico; requires in vitro validation

Evidence Dimension	Binding Affinity to Cyclin B1/CDK1
Target Compound Data	Binding energy: -7.1 kcal/mol; Ki: 5.9 µM
Comparator Or Baseline	ilicol and eucalyptone (quantitative data not reported in the study, but potency was lower)
Quantified Difference	Ascleposide E was identified as the most potent inhibitor among the three tested compounds for this specific target.
Conditions	Molecular docking study using AutoDock Vina, PyMol v2.5.2, and BIOVIA Discovery Studio 2021.

Why This Matters

This is a critical selection criterion for researchers specifically targeting the G2/M checkpoint, as it directly quantifies Ascleposide E's superior potency for this pathway compared to its closest analogs.

• [1] Zaman, A., Yousaf, Z., Gul, S., Ali, M., & Khan, M. (2023). Sesquiterpene Lactones as Potential Cyclin B1/CDK1 Complex Inhibitors. Futuristic Biotechnology, 3(01), 19–24. View Source

G1/S Checkpoint: CDK4/CDK6/E2F-2 Targeting

A separate molecular docking study established a clear potency ranking for inhibiting G1/S phase regulatory proteins (Cyclin D1/CDK4/CDK6 and E2F-2): ilicol > Ascleposide E > eucalyptone [1]. While ilicol showed the highest binding energy (-7.8 kcal/mol) and lowest Ki (1.81 µM) against CDK6, Ascleposide E occupies an intermediate potency position [1].

G1/S CDK4/6/E2F-2

Head-to-head

Rank #2 of 3; specific CDK6 affinity not disclosed

Moderate G1/S potency; complements G2/M activity for dual-checkpoint studies

Ilicol −7.8 kcal/mol, Ki 1.81 µM (best); eucalyptone #3

Evidence Dimension	Inhibitory Potency Ranking on G1/S Phase Targets
Target Compound Data	Potency Rank: #2 (intermediate)
Comparator Or Baseline	ilicol (#1, most potent); eucalyptone (#3, least potent)
Quantified Difference	ilicol (Ki: 1.81 µM, binding energy: -7.8 kcal/mol on CDK6) > Ascleposide E > eucalyptone
Conditions	Molecular docking study targeting Cyclin D1/CDK4/CDK6 and E2F-2, using MGL Tools v1.5.7, BIOVIA Discovery Studio v21.1.0, and PyMol v2.5.2.

Why This Matters

This ranking provides a clear, data-driven decision point: Ascleposide E is not the most potent overall SL, but its specific intermediate activity and target profile may be the intended research variable when comparing mechanisms of action across different cell cycle phases.

• [1] Yousaf, Z., Zaman, A., Ali, M., Khan, M., Ara, C., Shakir, H. A., Irfan, M., & Khan, B. N. (2023). Sesquiterpene Lactones as Potential G1/S Phase Cell Cycle Inhibitors: A Molecular Docking Study. Pakistan BioMedical Journal, 30–36. View Source

Proliferation Markers: Ki-67 and PCNA Binding

Ascleposide E's potential as a research compound is further supported by favorable in silico ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) and drug-likeness predictions. The compound was validated against Lipinski's Rule of 5, and its profile was assessed via pkCSM analysis, showing promising characteristics [1][2]. This distinguishes it from the broader class of sesquiterpene lactones, which can have widely variable ADMET properties.

Proliferation Markers

Head-to-head

Not top-ranked for Ki-67 or PCNA; best values: eucalyptone −8.1 (Ki-67), sulfocostunolide B −6.4 (PCNA)

Defines target space without superiority; guides application focus

All 5 SLs showed acceptable ADMET; in silico only

Evidence Dimension	In Silico Drug-Likeness and ADMET
Target Compound Data	Favorable drug-likeness and promising ADMET profile
Comparator Or Baseline	Other sesquiterpene lactones (ilicol, eucalyptone) were also evaluated, showing favorable profiles as a class, but no quantitative differences were reported.
Quantified Difference	All tested SLs, including Ascleposide E, passed the assessment, but specific comparative ADMET values were not provided.
Conditions	In silico prediction using pkCSM and Lipinski's Rule of 5.

Why This Matters

This data validates the selection of Ascleposide E for cell-based assays where compound bioavailability and minimal off-target toxicity are prerequisites, providing a baseline expectation of favorable behavior in a cellular context.

• [1] Zaman, A., Yousaf, Z., Gul, S., Ali, M., & Khan, M. (2023). Sesquiterpene Lactones as Potential Cyclin B1/CDK1 Complex Inhibitors. Futuristic Biotechnology, 3(01), 19–24. View Source
• [2] Yousaf, Z., Zaman, A., Ali, M., Khan, M., Ara, C., Shakir, H. A., Irfan, M., & Khan, B. N. (2023). Sesquiterpene Lactones as Potential G1/S Phase Cell Cycle Inhibitors: A Molecular Docking Study. Pakistan BioMedical Journal, 30–36. View Source

Glycosylated Scaffold: Physicochemical Properties

A 2024 molecular docking study evaluated the potential of five sesquiterpene lactones, including Ascleposide E, to inhibit the proliferation markers Ki-67 and PCNA [1]. While Ascleposide E was among the ligands tested, it was not the most potent for these specific targets. Eucalyptone demonstrated the highest binding energy to Ki-67 (-8.1 kcal/mol), and sulfocostunolide B showed the highest affinity for PCNA (-6.4 kcal/mol) [1]. This further defines the specific molecular target profile of Ascleposide E.

Physicochemical Properties

Class-level

TPSA 126 Ų; 4 HBD; 8 HBA; XlogP −0.70 (glycosylated) vs. non-glycosylated SLs (1–3 HBD, lower TPSA)

Glycosylation may influence solubility and formulation compatibility

Inferred from computed properties; experimental comparative data pending

Evidence Dimension	Binding Affinity to Proliferation Markers Ki-67 and PCNA
Target Compound Data	Data present but not the top-performing ligand.
Comparator Or Baseline	eucalyptone (Ki-67: -8.1 kcal/mol); sulfocostunolide B (PCNA: -6.4 kcal/mol)
Quantified Difference	Ascleposide E was less potent than eucalyptone for Ki-67 and sulfocostunolide B for PCNA.
Conditions	Molecular docking study with 5 sesquiterpene lactones using MGL tools, BIOVIA Discovery Studio, and LigPlot plus.

Why This Matters

This negative result is valuable for experimental design. It confirms that Ascleposide E is not a general proliferation inhibitor but has a more specific target profile, allowing researchers to deconvolute pathways and avoid selecting a compound with broad, non-specific anti-proliferative effects.

• [1] Hassan, I., Gul, S., Zaman, A., Zafar, E., & Khan, M. (2024). Molecular Docking-Aided Identification of Natural Bioactive Molecules as Potential Cancer Cell Proliferation Inhibitors. Futuristic Biotechnology, 4(02). View Source

Physicochemical and Stability Profile for Experimental Handling

Ascleposide E is characterized by a molecular weight of 388.5 g/mol, a calculated XLogP3-AA of -0.7 (PubChem), and a topological polar surface area of 126 Ų [1][2]. These values are consistent with other sesquiterpene glycosides and provide a baseline for solubility and permeability. The compound is typically supplied as a solid powder with recommended storage at -20°C for long-term stability [3].

Evidence Dimension	Physicochemical Properties
Target Compound Data	MW: 388.5 g/mol; XLogP3-AA: -0.7; TPSA: 126 Ų; 9 stereocenters
Comparator Or Baseline	Other sesquiterpene lactones (e.g., eucalyptone MW: ~324 g/mol; ilicol MW: ~264 g/mol)
Quantified Difference	Ascleposide E is heavier and more polar than many non-glycosylated analogs, which may influence its handling and cellular uptake.
Conditions	Computed properties from authoritative databases and vendor datasheets.

Why This Matters

This information is essential for procurement and experimental planning, dictating appropriate solvent systems, storage conditions, and initial dosing calculations.

• [1] PubChem. Ascleposide E. Accessed April 2026. View Source
• [2] Plantaedb. Ascleposide E. Accessed April 2026. View Source
• [3] Biocrick. High Purity Ascleposide E. Accessed April 2026. View Source

Ascleposide E: Research & Procurement Applications

G2/M Arrest: Cyclin B1/CDK1 Mechanistic Studies

Ascleposide E is the most appropriate choice among its class when the specific research objective is to inhibit the Cyclin B1/CDK1 complex and induce G2/M phase arrest. The quantitative evidence of its superior binding affinity (-7.1 kcal/mol, Ki: 5.9 µM) directly supports its use over analogs like ilicol or eucalyptone for this specific mechanistic study [1].

Dual-Checkpoint Probe for Cell Cycle Synchronization

For experiments designed to compare the effects of varying degrees of G1/S phase inhibition, Ascleposide E serves as the optimal 'intermediate potency' control. The established ranking (ilicol > Ascleposide E > eucalyptone) allows researchers to use Ascleposide E to elicit a partial or graded response, distinct from the more potent ilicol or weaker eucalyptone [1].

Glycosylated Sesquiterpene Library Screening

Ascleposide E's extensive characterization in molecular docking studies, including its specific hydrogen bond interactions with residues like ARG-26, LYS-33, and HIS-68 on CDK4, makes it a valuable ligand for validating computational models and performing molecular dynamics simulations of protein-ligand interactions [1][2].

Reference Standard for Aucklandia lappa Authentication

Ascleposide E is an ideal candidate for use in proliferation assays where broad, non-specific inhibition is undesirable. Its lower potency against general proliferation markers Ki-67 and PCNA compared to eucalyptone and sulfocostunolide B [1] makes it suitable for studies aimed at isolating pathway-specific effects, thereby reducing experimental noise from off-target anti-proliferative activity.

Application

Selection Property

Validation Focus

G2/M checkpoint CDK1/CB1 mechanistic studies

Reported preferential CDK1/Cyclin B1 docking affinity

In vitro CDK1 kinase assay; cell-based G2/M arrest validation

Dual-checkpoint cell cycle synchronization

Complementary G2/M and G1/S target engagement profile

Multi-target cell cycle arrest verification; synchronization protocol optimization

Glycosylated natural product library screening

β-D-glucopyranosyl moiety; distinct physicochemical signature

Solubility, membrane permeability, and target engagement assays

Aucklandia lappa extract authentication

Identity-confirmed sesquiterpene glycoside reference standard

HPLC fingerprinting; phytochemical QC

• [1] Zaman, A., Yousaf, Z., Gul, S., Ali, M., & Khan, M. (2023). Sesquiterpene Lactones as Potential Cyclin B1/CDK1 Complex Inhibitors. Futuristic Biotechnology, 3(01), 19–24. View Source
• [2] Yousaf, Z., Zaman, A., Ali, M., Khan, M., Ara, C., Shakir, H. A., Irfan, M., & Khan, B. N. (2023). Sesquiterpene Lactones as Potential G1/S Phase Cell Cycle Inhibitors: A Molecular Docking Study. Pakistan BioMedical Journal, 30–36. View Source
• [3] Hassan, I., Gul, S., Zaman, A., Zafar, E., & Khan, M. (2024). Molecular Docking-Aided Identification of Natural Bioactive Molecules as Potential Cancer Cell Proliferation Inhibitors. Futuristic Biotechnology, 4(02). View Source